Cas no 177582-20-6 (S-4-Methoxyltrityl-L-cysteine)

S-4-Methoxyltrityl-L-cysteine is a protected derivative of L-cysteine, featuring a 4-methoxyltrityl (Mmt) group at the sulfur position. This modification enhances stability by preventing unwanted disulfide bond formation and oxidation during peptide synthesis. The Mmt group is selectively removable under mild acidic conditions, making it suitable for orthogonal protection strategies in solid-phase peptide synthesis (SPPS). Its high solubility in common organic solvents facilitates efficient coupling reactions. This compound is particularly valuable in the synthesis of complex peptides and glycopeptides, where precise sulfur protection is critical. Its compatibility with Fmoc/tBu chemistry further underscores its utility in modern peptide research and pharmaceutical development.
S-4-Methoxyltrityl-L-cysteine structure
S-4-Methoxyltrityl-L-cysteine structure
Product Name:S-4-Methoxyltrityl-L-cysteine
CAS No:177582-20-6
MF:C23H23NO3S
MW:393.498625040054
MDL:MFCD05663448
CID:112668
PubChem ID:7472794
Update Time:2025-06-07

S-4-Methoxyltrityl-L-cysteine Chemical and Physical Properties

Names and Identifiers

    • CYSTEINE(4-METHOXYTRITYL)-OH
    • H-CYS(4-METHOXYTRITYL)-OH
    • S-4-Methoxyltrityl-L-cysteine
    • CHEMBL411702
    • CTK8G3034
    • S-< 4-monomethoxytrityl> -(L)-cysteine
    • S-methoxytrityl-cysteine
    • S-Trityl-L-Cysteine (STLC) Analogue, 53
    • L-Cys(Mmt)-OH
    • (2R)-2-amino-3-{[(4-methoxyphenyl)diphenylmethyl]sulfanyl}propanoic acid
    • S-4-monomethoxytrityl-(L)-cysteine
    • MFCD05663448
    • SCHEMBL1700759
    • FD21329
    • H-CYS(MMT)-OH
    • (2R)-2-amino-3-[(4-methoxyphenyl)-diphenylmethyl]sulfanylpropanoic acid
    • S-((4-Methoxyphenyl)diphenylmethyl)-L-cysteine
    • 177582-20-6
    • (2R)-2-azanyl-3-[(4-methoxyphenyl)-diphenyl-methyl]sulfanyl-propanoic acid
    • QAINHNNAIDVCEZ-NRFANRHFSA-N
    • 4C5
    • h-cys(mmt)-oh, AldrichCPR
    • H-Cys(4-methoxytrityl)-OH (H-L-Cys(Mmt)-OH)
    • AKOS025404245
    • BDBM23823
    • CHEMBL392369
    • CS-0448735
    • AS-49040
    • S-4-Methoxyltrityl-L-cysteine≥ 97% (HPLC)
    • (2R)-2-amino-3-[[4-(hydroxymethyl)phenyl]-diphenylmethyl]sulfanylpropanoic acid
    • L-Cysteine, S-[(4-methoxyphenyl)diphenylmethyl]-
    • MDL: MFCD05663448
    • Inchi: 1S/C23H23NO3S/c1-27-20-14-12-19(13-15-20)23(17-8-4-2-5-9-17,18-10-6-3-7-11-18)28-16-21(24)22(25)26/h2-15,21H,16,24H2,1H3,(H,25,26)/t21-/m0/s1
    • InChI Key: QAINHNNAIDVCEZ-NRFANRHFSA-N
    • SMILES: S(C[C@@H](C(=O)O)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 393.13986477g/mol
  • Monoisotopic Mass: 393.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 97.8Ų

Experimental Properties

  • Density: 1.233±0.06 g/cm3(Predicted)
  • Boiling Point: 557.6±50.0 °C(Predicted)
  • pka: 2.05±0.10(Predicted)

S-4-Methoxyltrityl-L-cysteine Security Information

  • Storage Condition:-15°C

S-4-Methoxyltrityl-L-cysteine Pricemore >>

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